Cas no 18800-15-2 (3-Furancarboxaldehyde, 4-(hydroxymethyl)-)

• Product Name: 3-Furancarboxaldehyde, 4-(hydroxymethyl)-
• CAS No: 18800-15-2
• MF: C₆H₆O₃
• MW: 126.110042095184
• CID: 1383208
• PubChem ID: 817917
• Update Time: 2025-04-20

3-Furancarboxaldehyde, 4-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxaldehyde, 4-(hydroxymethyl)-
• SCHEMBL5738121
• AKOS006278253
• 4-(hydroxymethyl)furan-3-carbaldehyde
• 18800-15-2
• AE-477/25037019
• 4-(hydroxymethyl)-3-furaldehyde

• Inchi： 1S/C6H6O3/c7-1-5-3-9-4-6(5)2-8/h1,3-4,8H,2H2
• InChI Key： NVVLCOOWODWKMS-UHFFFAOYSA-N
• SMILES： O1C=C(C=O)C(=C1)CO

Computed Properties

• Exact Mass: 126.03168
• Monoisotopic Mass: 126.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.44